Cas no 2296566-62-4 (1H-Azepin-4-amine, 5,5-difluorohexahydro-)

• Product Name: 1H-Azepin-4-amine, 5,5-difluorohexahydro-
• CAS No: 2296566-62-4
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 6529737
• Update Time: 2025-06-10

1H-Azepin-4-amine, 5,5-difluorohexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-4-amine, 5,5-difluorohexahydro-

• Inchi： 1S/C6H12F2N2/c7-6(8)2-4-10-3-1-5(6)9/h5,10H,1-4,9H2
• InChI Key： SBELAYOJGKFDFH-UHFFFAOYSA-N
• SMILES： N1CCC(F)(F)C(N)CC1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 178.9±40.0 °C(Predicted)
• pka: 8.23±0.40(Predicted)

Additional information on 1H-Azepin-4-amine, 5,5-difluorohexahydro-

Recent Advances in the Study of 1H-Azepin-4-amine, 5,5-difluorohexahydro- (CAS: 2296566-62-4)

1H-Azepin-4-amine, 5,5-difluorohexahydro- (CAS: 2296566-62-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azepine ring structure and difluoro substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1H-Azepin-4-amine, 5,5-difluorohexahydro- has been optimized to achieve high yields and purity, as reported in recent publications. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to overcome the challenges associated with the stereochemistry of the azepine ring. These methodological advancements have facilitated the production of gram-scale quantities, enabling more extensive biological evaluations.

Pharmacological studies have revealed that 1H-Azepin-4-amine, 5,5-difluorohexahydro- exhibits potent activity against a range of biological targets. In particular, it has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro and in vivo studies have indicated its efficacy in modulating neurotransmitter systems, which could have implications for neurological disorders.

Mechanistic insights into the compound's action have been elucidated through structural biology and computational modeling. X-ray crystallography studies have provided detailed information about its binding interactions with target proteins, highlighting the critical role of the difluoro moiety in enhancing binding affinity. Molecular dynamics simulations have further supported these findings, offering a deeper understanding of its pharmacokinetic and pharmacodynamic properties.

Despite these promising results, challenges remain in the development of 1H-Azepin-4-amine, 5,5-difluorohexahydro- as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, 1H-Azepin-4-amine, 5,5-difluorohexahydro- represents a promising scaffold for drug discovery, with its unique chemical structure and diverse biological activities. Continued research efforts are expected to further explore its therapeutic potential and optimize its pharmacological profile for clinical applications.